Cas no 2228541-06-6 (tert-butyl N-1-(3-sulfanylpropyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-1-(3-sulfanylpropyl)cyclohexylcarbamate
• CAS No: 2228541-06-6
• MF: C₁₄H₂₇NO₂S
• MW: 273.434683084488
• CID: 6428513
• PubChem ID: 165702278
• Update Time: 2025-09-28

tert-butyl N-1-(3-sulfanylpropyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-sulfanylpropyl)cyclohexylcarbamate
• 2228541-06-6
• tert-butyl N-[1-(3-sulfanylpropyl)cyclohexyl]carbamate
• EN300-1885449

• Inchi： 1S/C14H27NO2S/c1-13(2,3)17-12(16)15-14(10-7-11-18)8-5-4-6-9-14/h18H,4-11H2,1-3H3,(H,15,16)
• InChI Key： GKCUCPMYFYLRBA-UHFFFAOYSA-N
• SMILES： SCCCC1(CCCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.17625028g/mol
• Monoisotopic Mass: 273.17625028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-1-(3-sulfanylpropyl)cyclohexylcarbamate

tert-butyl N-1-(3-sulfanylpropyl)cyclohexylcarbamate: A Comprehensive Overview

The compound with CAS No 2228541-06-6, known as tert-butyl N-1-(3-sulfanylpropyl)cyclohexylcarbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group, a cyclohexane ring, and a sulfanylpropyl substituent. The integration of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of tert-butyl N-1-(3-sulfanylpropyl)cyclohexylcarbamate in various domains. For instance, its ability to act as a versatile building block in organic synthesis has been extensively explored. Researchers have demonstrated that the compound can be effectively utilized in the construction of complex molecular frameworks, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of the sulfanyl group within the molecule has been shown to enhance its reactivity, enabling it to participate in a wide range of chemical transformations.

In terms of pharmacological applications, tert-butyl N-1-(3-sulfanylpropyl)cyclohexylcarbamate has been investigated for its potential as a drug delivery agent. The cyclohexane ring serves as a rigid structural component, which can be modified to attach various bioactive moieties. This feature makes the compound an attractive candidate for designing drug delivery systems with improved pharmacokinetic profiles. Recent research has also focused on its ability to enhance the solubility and bioavailability of poorly soluble drugs, further underscoring its potential in pharmaceutical development.

The synthesis of tert-butyl N-1-(3-sulfanylpropyl)cyclohexylcarbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of intermediate compounds such as cyclohexanecarboxylic acid derivatives and their subsequent modification to introduce the sulfanylpropyl group. Researchers have reported that the use of transition metal catalysts significantly improves the efficiency and selectivity of these reactions, leading to higher yields and purer products.

From an environmental standpoint, there is growing interest in understanding the ecological impact of tert-butyl N-1-(3-sulfanylpropyl)cyclohexylcarbamate and similar compounds. Studies have been conducted to assess their biodegradability and toxicity levels under various conditions. Preliminary findings suggest that the compound exhibits moderate biodegradability, which aligns with current sustainability goals in the chemical industry.

In conclusion, tert-butyl N-1-(3-sulfanylpropyl)cyclohexylcarbamate represents a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in organic synthesis, pharmacology, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.